1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one

• IUPAC Name: 1-[(2-fluoro-5-methoxyphenyl)methyl]-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one
• InChI: InChI=1S/C18H25FN2O4/c1-24-15-3-4-16(19)14(11-15)12-21-6-2-5-18(23,17(21)22)13-20-7-9-25-10-8-20/h3-4,11,23H,2,5-10,12-13H2,1H3
• InChI Key: DDEKZARZKUSBGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)CN2CCCC(C2=O)(CN3CCOCC3)O
• Molecular Formula: C18H25FN2O4
• Molecular Weight: 352.4 g/mol

Description

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one, also known as FMMP, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. FMMP is a piperidine-based compound that belongs to the class of synthetic opioids. It has been shown to exhibit potent analgesic and antinociceptive effects in animal models, making it a promising candidate for the development of new pain medications.

Mechanism of Action

The exact mechanism of action of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one is not fully understood, but it is believed to act as a selective mu-opioid receptor agonist. The activation of mu-opioid receptors in the brain and spinal cord leads to the inhibition of pain signaling pathways, resulting in analgesia and antinociception.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its analgesic and antinociceptive effects, this compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to have sedative effects, which may limit its use in certain applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one is its potent analgesic and antinociceptive effects, which make it a promising candidate for the development of new pain medications. Additionally, its anxiolytic and antidepressant effects suggest that it may have potential applications in the treatment of anxiety and depression. However, this compound also has limitations, including its sedative effects, which may limit its use in certain applications.

Future Directions

There are a number of future directions for the study of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one. One area of research is the development of new pain medications based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and spinal cord. Finally, research is needed to determine the safety and efficacy of this compound in humans, which will be necessary for its eventual use in the clinic.

Synthesis Methods

The synthesis of 1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one involves a multi-step process that begins with the reaction of 2-fluoro-5-methoxybenzaldehyde with morpholine to form 2-(morpholin-4-yl)-2-(2-fluoro-5-methoxyphenyl)acetaldehyde. The resulting compound is then reacted with piperidine and hydroxylamine to yield the final product, this compound. The synthesis of this compound has been optimized and can be carried out on a large scale, making it a viable candidate for further research.

Scientific Research Applications

1-(2-fluoro-5-methoxybenzyl)-3-hydroxy-3-(morpholin-4-ylmethyl)piperidin-2-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit potent analgesic and antinociceptive effects in animal models, making it a promising candidate for the development of new pain medications. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential applications in the treatment of anxiety and depression.